Cas no 183372-87-4 (Benzothiazole, 2,2'-dithiobis[5-methyl-)

Benzothiazole, 2,2'-dithiobis[5-methyl- structure
183372-87-4 structure
Product Name:Benzothiazole, 2,2'-dithiobis[5-methyl-
CAS No:183372-87-4
MF:C16H12N2S4
MW:360.539877891541
CID:1377157
PubChem ID:14509501
Update Time:2025-04-20

Benzothiazole, 2,2'-dithiobis[5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-2-[(5-methyl-1,3-benzothiazol-2-yl)disulfanyl]-1,3-benzothiazole
    • SCHEMBL1772108
    • 2,2'-Disulfanediylbis(5-methyl-1,3-benzothiazole)
    • DTXSID80561109
    • 183372-87-4
    • Benzothiazole, 2,2'-dithiobis[5-methyl-
    • Inchi: 1S/C16H12N2S4/c1-9-3-5-13-11(7-9)17-15(19-13)21-22-16-18-12-8-10(2)4-6-14(12)20-16/h3-8H,1-2H3
    • InChI Key: HSKZOTUMQMYSNC-UHFFFAOYSA-N
    • SMILES: S1C(=NC2C=C(C)C=CC1=2)SSC1=NC2C=C(C)C=CC=2S1

Computed Properties

  • Exact Mass: 359.98856
  • Monoisotopic Mass: 359.98833309g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 133Ų

Experimental Properties

  • PSA: 25.78
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